N-[(2,5-dimethoxyphenyl)methyl]-1-methylpiperidin-3-amine

• IUPAC Name: N-[(2,5-dimethoxyphenyl)methyl]-1-methylpiperidin-3-amine
• InChI: InChI=1S/C15H24N2O2/c1-17-8-4-5-13(11-17)16-10-12-9-14(18-2)6-7-15(12)19-3/h6-7,9,13,16H,4-5,8,10-11H2,1-3H3
• InChI Key: KXSPOQHEYRGKGD-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC(C1)NCC2=C(C=CC(=C2)OC)OC
• Molecular Formula: C15H24N2O2
• Molecular Weight: 264.36 g/mol

Description

N-[(2,5-dimethoxyphenyl)methyl]-1-methylpiperidin-3-amine, also known as DMMDA-2, is a psychoactive drug that belongs to the class of phenethylamines. It is a synthetic compound that is structurally similar to mescaline, a naturally occurring psychedelic substance found in peyote cactus. DMMDA-2 is a relatively new compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

N-[(2,5-dimethoxyphenyl)methyl]-1-methylpiperidin-3-amine acts as a partial agonist of the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. It binds to the receptor and activates it to a lesser extent than a full agonist, resulting in a milder psychedelic effect. N-[(2,5-dimethoxyphenyl)methyl]-1-methylpiperidin-3-amine also has affinity for other serotonin receptors such as 5-HT2C and 5-HT7, but to a lesser extent.
Biochemical and physiological effects:
N-[(2,5-dimethoxyphenyl)methyl]-1-methylpiperidin-3-amine has been shown to induce a mild psychedelic effect in animal models, characterized by altered perception, mood, and cognition. It has also been reported to increase locomotor activity and body temperature in rats. However, the exact biochemical and physiological effects of N-[(2,5-dimethoxyphenyl)methyl]-1-methylpiperidin-3-amine in humans are not well understood and require further research.

Advantages and Limitations for Lab Experiments

N-[(2,5-dimethoxyphenyl)methyl]-1-methylpiperidin-3-amine has several advantages for laboratory experiments, such as its high potency and selectivity for the serotonin 5-HT2A receptor. It can be used as a tool to study the receptor's function and its role in mental health disorders. However, N-[(2,5-dimethoxyphenyl)methyl]-1-methylpiperidin-3-amine also has limitations, such as its potential for abuse and lack of safety data in humans.

Future Directions

There are several future directions for research on N-[(2,5-dimethoxyphenyl)methyl]-1-methylpiperidin-3-amine. One area of interest is its potential therapeutic applications in the treatment of mental health disorders. Further studies are needed to determine its safety and efficacy in humans. Another direction is to investigate its mechanism of action and its effects on other serotonin receptors. Additionally, N-[(2,5-dimethoxyphenyl)methyl]-1-methylpiperidin-3-amine can be used as a tool to study the brain's serotonin system and its role in mental health disorders.

Synthesis Methods

N-[(2,5-dimethoxyphenyl)methyl]-1-methylpiperidin-3-amine can be synthesized through a multi-step process starting from 2,5-dimethoxybenzaldehyde and piperidine. The synthesis involves several chemical reactions such as condensation, reduction, and alkylation. The final product is a white crystalline powder that is soluble in organic solvents.

Scientific Research Applications

N-[(2,5-dimethoxyphenyl)methyl]-1-methylpiperidin-3-amine has been studied for its potential therapeutic applications in the treatment of various mental health disorders such as depression, anxiety, and post-traumatic stress disorder (PTSD). It has been shown to have anxiolytic and antidepressant effects in animal models. Additionally, N-[(2,5-dimethoxyphenyl)methyl]-1-methylpiperidin-3-amine has been investigated for its potential use as a tool in neuroscience research to study the brain's serotonin receptors.